Cas no 2229146-62-5 (5-(diphenylmethyl)-1,3-oxazol-2-amine)

• Product Name: 5-(diphenylmethyl)-1,3-oxazol-2-amine
• CAS No: 2229146-62-5
• MF: C₁₆H₁₄N₂O
• MW: 250.295163631439
• CID: 6369431
• PubChem ID: 165619270
• Update Time: 2025-11-02

5-(diphenylmethyl)-1,3-oxazol-2-amine Chemical and Physical Properties

Names and Identifiers

• 5-(diphenylmethyl)-1,3-oxazol-2-amine
• 2229146-62-5
• EN300-1862028

• Inchi： 1S/C16H14N2O/c17-16-18-11-14(19-16)15(12-7-3-1-4-8-12)13-9-5-2-6-10-13/h1-11,15H,(H2,17,18)
• InChI Key： BSOVZUVFPHTNFL-UHFFFAOYSA-N
• SMILES： O1C(N)=NC=C1C(C1C=CC=CC=1)C1C=CC=CC=1

Computed Properties

• Exact Mass: 250.110613074g/mol
• Monoisotopic Mass: 250.110613074g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 19
• Rotatable Bond Count: 3
• Complexity: 254
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.4
• Topological Polar Surface Area: 52Ų

Additional information on 5-(diphenylmethyl)-1,3-oxazol-2-amine

Comprehensive Overview of 5-(Diphenylmethyl)-1,3-oxazol-2-amine (CAS No. 2229146-62-5)

5-(Diphenylmethyl)-1,3-oxazol-2-amine (CAS No. 2229146-62-5) is a specialized organic compound that has garnered significant attention in pharmaceutical and agrochemical research. This compound, characterized by its unique oxazole core and diphenylmethyl substituent, exhibits promising biological activity, making it a subject of interest for drug discovery and development. Researchers are increasingly exploring its potential applications in kinase inhibition, anti-inflammatory therapies, and central nervous system (CNS) modulation, aligning with current trends in precision medicine and targeted therapeutics.

The structural features of 5-(diphenylmethyl)-1,3-oxazol-2-amine contribute to its versatility in medicinal chemistry. The oxazole ring is a privileged scaffold in drug design, known for its ability to enhance metabolic stability and bioavailability. Meanwhile, the diphenylmethyl group offers steric bulk and lipophilicity, which can improve binding affinity to protein targets. These attributes make the compound a valuable candidate for addressing drug-resistant infections and chronic diseases, topics frequently searched in academic and industrial databases.

Recent studies highlight the compound's potential in neuroprotective applications, a hot topic given the rising global prevalence of neurodegenerative disorders like Alzheimer's and Parkinson's diseases. Its ability to modulate glutamate receptors or ion channels has sparked interest in both academic and pharmaceutical circles. Additionally, the compound's structure-activity relationship (SAR) is being rigorously investigated to optimize its efficacy and reduce off-target effects, a critical consideration in modern AI-driven drug discovery platforms.

From a synthetic chemistry perspective, CAS No. 2229146-62-5 presents intriguing challenges and opportunities. The incorporation of the oxazole-2-amine moiety often requires multi-step protocols involving cyclization and functional group transformations. Innovations in green chemistry and catalytic methods are being applied to improve the yield and sustainability of its production, reflecting the industry's shift toward environmentally friendly practices. Researchers are also leveraging machine learning tools to predict optimal reaction conditions, a trend dominating recent scientific literature.

In agrochemical applications, 5-(diphenylmethyl)-1,3-oxazol-2-amine derivatives are being evaluated for their potential as pesticide alternatives, addressing growing concerns about ecological sustainability and food security. Its mode of action, possibly involving enzyme inhibition in pests, aligns with the demand for safer, more selective crop protection agents. This resonates with public interest in organic farming and reduced chemical footprints, frequently searched topics in environmental science forums.

Quality control and analytical characterization of CAS No. 2229146-62-5 rely heavily on advanced techniques such as high-performance liquid chromatography (HPLC), nuclear magnetic resonance (NMR), and mass spectrometry (MS). These methods ensure batch-to-batch consistency, a critical factor for regulatory compliance in pharmaceutical manufacturing. The compound's stability under various storage conditions is another area of active investigation, particularly for formulation scientists working on long-acting drug delivery systems.

The commercial availability of 5-(diphenylmethyl)-1,3-oxazol-2-amine through specialty chemical suppliers has facilitated broader research access. However, its cost-effectiveness and scalability remain topics of discussion, especially for startups and academic labs with limited budgets. This intersects with the broader conversation about open-access chemical libraries and collaborative drug discovery, which are highly searched terms in innovation-driven scientific communities.

Looking ahead, the patent landscape surrounding 2229146-62-5 and its analogs is evolving rapidly. Intellectual property filings suggest growing interest in its use as a diagnostic probe or therapeutic lead, particularly in oncology and immunology. This aligns with investor interest in small-molecule therapeutics and personalized medicine, two areas dominating biotechnology news cycles. As research progresses, the compound may emerge as a key player in addressing unmet medical needs while adhering to stringent safety and efficacy standards.